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Compound of Interest

N'-hydroxy-2-
Compound Name:
methylpropanimidamide

cat. No.: B3023365

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of N'-hydroxy-2-methylpropanimidamide, tailored for research, scientific, and

drug development professionals.

Hazard Identification and Immediate Precautions

N'-hydroxy-2-methylpropanimidamide is classified as a hazardous substance. Key hazards
include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Explosion Risk: There is a risk of explosion if the substance is heated under confinement.[1]

Immediate precautionary measures upon handling this chemical include ensuring adequate

ventilation, using personal protective equipment, and avoiding contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[1]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N'-hydroxy-2-
methylpropanimidamide to minimize exposure and ensure personal safety.

Protection Type Specification Standard

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eye and Face Protection )
face shield. European Standard EN166.[1]

Appropriate protective gloves
) ] (e.g., nitrile rubber) and
Skin Protection ) )
clothing to prevent skin

exposure.

A NIOSH/MSHA or European
Standard EN 149 approved
Respiratory Protection respirator is necessary if

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European

exposure limits are exceeded
Standard EN 149.

or if irritation is experienced.

_ Alab coat or other protective
Body Protection )
clothing should be worn.

Step-by-Step Handling and Storage Procedures

Handling:

» Ventilation: Always handle N'-hydroxy-2-methylpropanimidamide in a well-ventilated area,
preferably in a chemical fume hood.[1]

e Avoid Contact: Avoid all direct contact with the substance. Do not breathe dust, mist, vapors,
or spray.[1]

» Personal Hygiene: Wash hands, face, and any exposed skin thoroughly after handling.[1]
» Safe Practices: Do not eat, drink, or smoke in the handling area.[1]

Storage:
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Container: Keep the container tightly closed.[1]

Location: Store in a dry, cool, and well-ventilated place.[1]

Incompatible Materials: Keep away from strong oxidizing agents and reducing agents.[1]

Security: Store in a locked-up area.[1]

Emergency and First-Aid Protocols

Exposure Route First-Aid Procedure

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Seek medical attention.[1]

Remove the individual from the exposure area

to fresh air. If the person is not breathing, give

Inhalation . g . . . . . . . .
artificial respiration. If breathing is difficult, give
oxygen. Seek immediate medical attention.[1]

) Do NOT induce vomiting. Rinse mouth with

Ingestion

water. Seek immediate medical attention.[1]

Spill and Disposal Plan

Accidental Release Measures:
e Ensure Ventilation: Make sure the area is well-ventilated.

e Personal Precautions: Wear the appropriate personal protective equipment as outlined in
Section 2.

e Containment and Cleanup: Absorb the spill with inert material (e.g., dry sand or earth) and
place it into a suitable chemical waste container. Avoid generating dust.
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Disposal:

Dispose of the chemical and its container at an approved waste disposal plant.[1] Do not allow
the substance to enter drains or soil.

Physicochemical Data

Property Value

Appearance White Solid[1]

Melting Point 60 - 61 °C/ 140 - 141.8 °F[1]
Molecular Formula C4H10N20J2]

Molecular Weight 102.14 g/mol [2]

Workflow for Chemical Spill Response

Immediate Actions Assessment & PPE Containment & Cleanup Disposal & Decontamination
Alert Personnel & Assess Spill Size & Contain Spillwith Dispose of Waste in econtaminate Area
Cordon Off Area Evacuate Immesiate Area \dentify Chemical Don Appropriate PPE ‘ Absorbent Material Clean Up Spill Approved Container

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for N'-hydroxy-
2-methylpropanimidamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023365#personal-protective-equipment-for-
handling-n-hydroxy-2-methylpropanimidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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